5-Bromo-4-cyclopropoxypicolinaldehyde

• Molecular Formula: C9H8BrNO2
• Molecular Weight: 242.07 g/mol
• IUPAC Name: 5-bromo-4-cyclopropyloxypyridine-2-carbaldehyde
• InChI: InChI=1S/C9H8BrNO2/c10-8-4-11-6(5-12)3-9(8)13-7-1-2-7/h3-5,7H,1-2H2
• InChI Key: FKCXCNGVAIXQQL-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=C(C=NC(=C2)C=O)Br

Description

5-Bromo-4-cyclopropoxypicolinaldehyde is a pyridine derivative featuring a bromine atom at the 5-position, a cyclopropoxy group at the 4-position, and an aldehyde functional group at the 2-position. The cyclopropoxy group introduces steric and electronic effects distinct from other alkoxy or alkyl substituents, which may influence reactivity and binding properties in drug discovery contexts .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-Bromo-4-cyclopropoxypicolinaldehyde typically involves multi-step reactions starting from commercially available precursors. One common method involves the bromination of 4-cyclopropoxypicoline followed by oxidation to introduce the aldehyde group. The reaction conditions often require the use of brominating agents such as N-bromosuccinimide (NBS) and oxidizing agents like pyridinium chlorochromate (PCC).

Industrial Production Methods

For industrial-scale production, the process is optimized to ensure high yield and purity. This may involve the use of continuous flow reactors to control reaction parameters precisely. The choice of solvents, catalysts, and purification techniques is crucial to achieve efficient production while minimizing environmental impact.

Chemical Reactions Analysis

Types of Reactions

5-Bromo-4-cyclopropoxypicolinaldehyde can undergo various chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to a carboxylic acid using oxidizing agents like potassium permanganate (KMnO4).

Reduction: The aldehyde group can be reduced to an alcohol using reducing agents such as sodium borohydride (NaBH4).

Substitution: The bromine atom can be substituted with other nucleophiles in reactions such as Suzuki-Miyaura coupling.

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO4) in an acidic medium.

Reduction: Sodium borohydride (NaBH4) in methanol.

Substitution: Palladium catalysts and boronic acids for Suzuki-Miyaura coupling.

Major Products

Oxidation: 5-Bromo-4-cyclopropoxypicolinic acid.

Reduction: 5-Bromo-4-cyclopropoxypicolinalcohol.

Substitution: Various substituted picolinaldehydes depending on the nucleophile used.

Scientific Research Applications

5-Bromo-4-cyclopropoxypicolinaldehyde has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: It can be used in the study of enzyme mechanisms and as a probe in biochemical assays.

Industry: Used in the development of new materials and as a building block in the synthesis of agrochemicals.

Mechanism of Action

The mechanism of action of 5-Bromo-4-cyclopropoxypicolinaldehyde involves its interaction with specific molecular targets. The aldehyde group can form covalent bonds with nucleophilic sites on proteins, potentially inhibiting their function. The bromine atom can participate in halogen bonding, influencing the compound’s binding affinity to its targets. These interactions can modulate various biochemical pathways, making the compound useful in research and therapeutic applications.

Comparison with Similar Compounds

Research Implications

• The cyclopropoxy group’s unique geometry could confer metabolic stability in pharmaceutical intermediates, though empirical studies are needed to validate this hypothesis.
• Analogs like 5-Bromo-4-methylpicolinaldehyde are preferred in kinase inhibitor synthesis due to established protocols and high purity , whereas the target compound may require optimization for scalable production.

Notes

• Further research should prioritize synthetic routes, stability assays, and crystallographic analysis to elucidate its distinct properties.